Cas no 923186-95-2 (N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923186-95-2
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 5427625
• Update Time: 2025-10-19

N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-acetyl-3-quinolin-6-yl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide
• N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C21H20N4O3S/c1-14(26)25-21(16-9-10-18-15(12-16)6-5-11-22-18)13-20(23-25)17-7-3-4-8-19(17)24-29(2,27)28/h3-12,21,24H,13H2,1-2H3
• InChI Key： YHNOKULOXQVCFF-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC=C1C1=NN(C(C)=O)C(C2=CC=C3C(=C2)C=CC=N3)C1)(=O)=O

Additional information on N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923186-95-2)

N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923186-95-2) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a quinoline moiety with a dihydropyrazole ring, linked to a methanesulfonamide group, making it a promising candidate for various therapeutic applications. Its unique architecture has led to extensive studies exploring its potential as a modulator of biological pathways, particularly in inflammation and oncology.

The compound's CAS No. 923186-95-2 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Researchers often search for "N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide synthesis" or "biological activity of CAS 923186-95-2" to uncover its synthetic routes and pharmacological properties. Recent trends in drug discovery highlight the growing interest in quinoline-based compounds, which are known for their diverse bioactivities, including antimicrobial and anticancer effects. This aligns with the rising demand for novel small-molecule therapeutics targeting resistant diseases.

From a structural perspective, the dihydropyrazole core in this compound is a notable feature, as this heterocycle is frequently employed in medicinal chemistry due to its stability and ability to interact with biological targets. The addition of the acetyl and methanesulfonamide groups further enhances its potential as a drug-like molecule, improving solubility and binding affinity. Such characteristics are frequently discussed in forums and publications focusing on "structure-activity relationships (SAR)" and "rational drug design," reflecting the compound's relevance in modern pharmaceutical innovation.

In the context of current research hotspots, N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is often compared to other quinoline derivatives like chloroquine or quinidine, which have established roles in treating malaria and arrhythmias, respectively. However, this compound's distinct pyrazole linkage sets it apart, offering new avenues for exploration. Searches for "quinolin-6-yl derivatives in drug discovery" or "pyrazole-containing bioactive molecules" frequently cite its structural novelty and potential applications.

The synthesis of CAS No. 923186-95-2 typically involves multi-step organic reactions, including condensation and cyclization processes, to assemble the quinoline and dihydropyrazole frameworks. Detailed protocols are sought after by chemists investigating "heterocyclic compound synthesis" or "green chemistry approaches to complex molecules." Environmental and cost-efficient synthetic methods are particularly emphasized, aligning with the global push for sustainable pharmaceutical manufacturing.

Beyond its synthetic appeal, N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has shown promise in preliminary biological assays. Studies suggest interactions with enzymes involved in inflammatory pathways, sparking interest in its potential as an anti-inflammatory agent. Queries such as "new anti-inflammatory small molecules 2024" or "quinoline-based enzyme inhibitors" often reference this compound, underscoring its therapeutic versatility.

In summary, N-{2-1-acetyl-5-(quinolin-6-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923186-95-2) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted structure and emerging biological data position it as a subject of ongoing research, particularly in addressing unmet medical needs. For scientists and industry professionals, understanding its properties and applications is essential in the evolving landscape of bioactive heterocycles and targeted therapies.